Cas no 1253789-70-6 (4-Bromo-7,8-dimethoxyquinoline)

• Product Name: 4-Bromo-7,8-dimethoxyquinoline
• CAS No: 1253789-70-6
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 1036023
• PubChem ID: 49757964
• Update Time: 2025-08-05

4-Bromo-7,8-dimethoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7,8-dimethoxyquinoline
• AG-L-58286
• AK117148
• CTK6J4640
• I08-0456
• KB-37294
• MolPort-016-578-735
• 1253789-70-6
• DTXSID90677801
• DB-062368
• Quinoline, 4-bromo-7,8-dimethoxy-
• AKOS015835958
• AMY36591

• MDL： MFCD08063221
• Inchi： 1S/C11H10BrNO2/c1-14-9-4-3-7-8(12)5-6-13-10(7)11(9)15-2/h3-6H,1-2H3
• InChI Key： OXYDBWWUIQWTIZ-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C2C(=C(C=CC2=1)OC)OC

Computed Properties

• Exact Mass: 266.98949g/mol
• Monoisotopic Mass: 266.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 31.4Ų

4-Bromo-7,8-dimethoxyquinoline Security Information

• HazardClass：IRRITANT

Additional information on 4-Bromo-7,8-dimethoxyquinoline

4-Bromo-7,8-dimethoxyquinoline (CAS No. 1253789-70-6): A Versatile Scaffold in Modern Medicinal Chemistry

4-Bromo-7,8-dimethoxyquinoline, identified by the chemical abstracts service number CAS No. 1253789-70-6, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its structural versatility and biological potential. As a derivative of quinoline, this molecule possesses a fused benzene and pyridine ring system, which serves as a privileged scaffold for the development of novel therapeutic agents. The presence of bromine and methoxy substituents at specific positions enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The< strong>4-bromo-7,8-dimethoxyquinoline scaffold has been extensively explored in the design of compounds targeting various biological pathways. One of the most compelling areas of research involves its application in anticancer drug discovery. Recent studies have highlighted the ability of quinoline derivatives to interfere with key cellular processes such as DNA replication and angiogenesis. Specifically, modifications at the 4-bromo and 7,8-dimethoxy positions have been shown to modulate the binding affinity to specific enzymes and receptors involved in cancer progression.

In particular, researchers have leveraged the< strong>4-bromo-7,8-dimethoxyquinoline core to develop small-molecule inhibitors that exhibit potent activity against tyrosine kinases, which are overexpressed in many solid tumors. The bromine atom at the 4-position serves as a handle for further functionalization via cross-coupling reactions, allowing chemists to introduce diverse pharmacophores while maintaining the inherent biological activity of the quinoline backbone. This flexibility has enabled the synthesis of a library of analogs with varying substituents, each evaluated for their cytotoxicity and mechanism of action.

Furthermore, the< strong>7,8-dimethoxy groups in< strong>4-bromo-7,8-dimethoxyquinoline contribute to its solubility and metabolic stability, which are critical factors for drug-like properties. These methoxy groups also influence electronic distribution within the molecule, affecting its interaction with biological targets. Computational studies have demonstrated that these substituents can fine-tune the binding mode of quinoline derivatives to protein receptors, thereby optimizing their therapeutic efficacy.

The utility of< strong>CAS No. 1253789-70-6 extends beyond oncology. Emerging research suggests that< strong>4-bromo-7,8-dimethoxyquinoline and its derivatives may have applications in antimicrobial therapy. Quinoline-based compounds have a long history of use in treating parasitic infections, such as malaria, due to their ability to disrupt heme metabolism in pathogens. The introduction of bromine and methoxy groups has been found to enhance resistance against certain microbial strains while preserving activity against sensitive isolates.

In vitro studies have revealed that< strong>4-bromo-7,8-dimethoxyquinoline-derived molecules can inhibit bacterial DNA gyrase and topoisomerase IV, enzymes essential for bacterial replication. The< strong>bromo substituent plays a crucial role in these interactions by forming stable bonds with hydrophobic pockets within the enzyme active sites. Meanwhile, the< strong>dimethoxy groups contribute to hydrophobic interactions that stabilize the binding conformation.

The synthetic accessibility of< strong>CAS No. 1253789-70-6 further underscores its importance in drug discovery pipelines. Modern synthetic methodologies have streamlined the preparation of this compound via multi-step sequences starting from readily available precursors such as 2-amino benzaldehyde and malononitrile derivatives. Palladium-catalyzed cross-coupling reactions are particularly useful for introducing bromine and methoxy functionalities at desired positions on the quinoline core.

The integration of automation and high-throughput screening (HTS) technologies has accelerated the discovery process by enabling rapid evaluation of large libraries derived from< strong>4-bromo-7,8-dimethoxyquinoline. These high-throughput approaches allow medicinal chemists to identify lead compounds with optimized pharmacokinetic profiles within weeks rather than months.

The future directions for research involving< strong>CAS No. 1253789-70-6 include exploring its potential as an intermediate for developing next-generation therapeutics targeting neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Quinoline derivatives have shown promise in modulating cholinergic pathways and inhibiting amyloid-beta aggregation—key pathological features associated with these conditions.

In conclusion,< strong>CAS No. 1253789-70-6, corresponding to< strong>4-bromo-7,8-dimethoxyquinoline, represents a structurally intriguing compound with broad applications across multiple therapeutic areas. Its unique combination of reactivity and biological activity makes it an indispensable tool for medicinal chemists seeking innovative solutions to pressing medical challenges.